Cas no 2680859-83-8 (methyl 3-{(benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}propanoate)

• Product Name: methyl 3-{(benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}propanoate
• CAS No: 2680859-83-8
• MF: C₁₈H₁₇FN₂O₆
• MW: 376.335788488388
• CID: 5626737
• PubChem ID: 165920892
• Update Time: 2025-05-23

methyl 3-{(benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(benzyloxy)carbonyl](4-fluoro-2-nitrophenyl)amino}propanoate
• 2680859-83-8
• EN300-28301489
• methyl 3-{(benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}propanoate

• Inchi： 1S/C18H17FN2O6/c1-26-17(22)9-10-20(15-8-7-14(19)11-16(15)21(24)25)18(23)27-12-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3
• InChI Key： SDBKFAQZKXCLLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OCC1C=CC=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 376.10706443g/mol
• Monoisotopic Mass: 376.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on methyl 3-{(benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}propanoate

Chemical Compound: Methyl 3-{(Benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}Propanoate (CAS No. 2680859-83-8)

The compound Methyl 3-{(Benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}Propanoate (CAS No. 2680859-83-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex molecular structure, which includes a benzyloxy group, a carbonyl group, and a nitrophenyl moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-cancer agents. Researchers have demonstrated that the 4-fluoro-2-nitrophenyl group within the molecule exhibits strong bioactivity, potentially targeting specific enzymes involved in cancer cell proliferation. Furthermore, the benzyloxy group enhances the compound's solubility and stability, which are critical factors for its pharmacokinetic profile.

In terms of synthesis, this compound is typically derived from a multi-step reaction sequence involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. For instance, palladium-catalyzed cross-coupling reactions have been employed to efficiently construct the carbon-carbon bonds within the molecule.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has been explored as a potential precursor for herbicides and fungicides. Its ability to inhibit key microbial enzymes makes it a promising candidate for agricultural pest control. Additionally, in materials science, this compound has been investigated for its role in polymer synthesis, where it serves as a versatile building block for creating high-performance polymers with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical simulations have revealed that the nitrophenyl group plays a pivotal role in stabilizing the molecule's conformation, thereby influencing its reactivity. These findings have paved the way for more efficient synthetic strategies and improved understanding of its biological activity.

In conclusion, Methyl 3-{(Benzyloxy)carbonyl(4-fluoro-2-nitrophenyl)amino}Propanoate (CAS No. 2680859-83-8) stands as a testament to the intricate relationship between molecular design and functionality. With ongoing research uncovering new applications and optimized synthesis routes, this compound continues to be a focal point in diverse scientific disciplines.